Cas no 51770-80-0 (2,6-Naphthalenedisulfonicacid, sodium salt (1:?))

• Product Name: 2,6-Naphthalenedisulfonicacid, sodium salt (1:?)
• CAS No: 51770-80-0
• MF: C₁₀H₇NaO₆S₂
• MW: 310.27875161171
• CID: 377326
• PubChem ID: 23677326
• Update Time: 2025-04-19

2,6-Naphthalenedisulfonicacid, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthalenedisulfonicacid, sodium salt (1:?)
• naphthalene-2,6-disulphonic acid, sodium salt
• sodium 6-sulfonaphthalene-2-sulfonate
• DTXSID60966077
• EINECS 257-403-1
• NS00089031
• 51770-80-0

• Inchi： 1S/C10H8O6S2.Na/c11-17(12,13)9-3-1-7-5-10(18(14,15)16)4-2-8(7)6-9;/h1-6H,(H,11,12,13)(H,14,15,16);/q;+1/p-1
• InChI Key： KIGTZFJYHJWZRL-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C=C(C=CC=2C=1)S(=O)(=O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 331.94
• Monoisotopic Mass: 331.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 131A^2

Experimental Properties

• Color/Form: 白色 至灰白色粉末
• Density: 1.704
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg